Cas no 2098147-89-6 (3-[1-(cyclopropylmethyl)-1H-pyrazol-4-yl]propanoic acid)

• Product Name: 3-[1-(cyclopropylmethyl)-1H-pyrazol-4-yl]propanoic acid
• CAS No: 2098147-89-6
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5726193
• PubChem ID: 122240757
• Update Time: 2025-10-23

3-[1-(cyclopropylmethyl)-1H-pyrazol-4-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS040813980
• F2147-7448
• 3-[1-(cyclopropylmethyl)-1H-pyrazol-4-yl]propanoic acid
• 2098147-89-6
• 3-(1-(Cyclopropylmethyl)-1H-pyrazol-4-yl)propanoic acid
• A1-43636
• 3-[1-(cyclopropylmethyl)pyrazol-4-yl]propanoic acid

• Inchi： 1S/C10H14N2O2/c13-10(14)4-3-9-5-11-12(7-9)6-8-1-2-8/h5,7-8H,1-4,6H2,(H,13,14)
• InChI Key： INGHCHMAHYLNHL-UHFFFAOYSA-N
• SMILES： OC(CCC1C=NN(C=1)CC1CC1)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-[1-(cyclopropylmethyl)-1H-pyrazol-4-yl]propanoic acid

3-[1-(Cyclopropylmethyl)-1H-Pyrazol-4-yl]Propanoic Acid: A Comprehensive Overview

3-[1-(Cyclopropylmethyl)-1H-Pyrazol-4-yl]Propanoic Acid (CAS No. 2098147-89-6) is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, often referred to as cyclopropylmethyl pyrazole derivative, is characterized by its unique pyrazole ring system and cyclopropylmethyl substituent, which contribute to its intriguing chemical properties and potential applications in drug discovery.

The synthesis of 3-[1-(Cyclopropylmethyl)-1H-Pyrazol-4-yl]Propanoic Acid involves a multi-step process that typically begins with the preparation of the pyrazole core. Recent advancements in catalytic methods have enabled researchers to optimize the synthesis pathway, resulting in higher yields and improved purity. The compound's structure, featuring a propanoic acid group attached to the pyrazole ring, makes it a valuable substrate for further functionalization in medicinal chemistry.

One of the most promising applications of this compound lies in its potential as a modulator of biological targets. Studies have shown that the cyclopropylmethyl group can enhance the compound's ability to interact with specific proteins, making it a candidate for drug development. For instance, research published in 2023 demonstrated that this compound exhibits potent activity against certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease.

The pyrazole ring system is known for its versatility in medicinal chemistry, and the addition of the cyclopropylmethyl substituent further enhances its pharmacokinetic properties. Recent studies have highlighted the compound's ability to cross the blood-brain barrier, a critical factor for drugs targeting central nervous system disorders. This property has positioned it as a valuable lead compound in early-stage drug discovery programs.

In terms of structural analysis, 3-[1-(Cyclopropylmethyl)-1H-Pyrazol-4-yl]Propanoic Acid exhibits a unique balance between rigidity and flexibility, which is essential for molecular recognition in biological systems. Computational modeling studies have revealed that the compound's conformational flexibility allows it to adopt multiple binding modes with target proteins, increasing its likelihood of success as a therapeutic agent.

Another area of interest is the compound's potential as a building block for larger molecular frameworks. Its modular structure enables chemists to introduce additional functional groups, thereby expanding its utility in diverse chemical contexts. For example, researchers have explored its use as a precursor for constructing more complex heterocyclic systems with enhanced bioactivity.

From an environmental standpoint, the synthesis and handling of 3-[1-(Cyclopropylmethyl)-1H-Pyrazol-4-yl]Propanoic Acid are conducted under strict safety protocols to minimize ecological impact. Its stability under standard storage conditions makes it suitable for long-term use in research settings.

In conclusion, 3-[1-(Cyclopropylmethyl)-1H-Pyrazol-4-yl]Propanoic Acid (CAS No. 2098147-89-6) represents a significant advancement in organic synthesis and drug discovery. Its unique structural features and promising biological activity position it as a key player in the development of novel therapeutic agents. As research continues to uncover its full potential, this compound will undoubtedly remain at the forefront of scientific innovation.